Cas no 2227197-96-6 (tert-butyl (6R)-3-hydroxy-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate)

• Product Name: tert-butyl (6R)-3-hydroxy-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate
• CAS No: 2227197-96-6
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 5290840
• Update Time: 2025-06-23

tert-butyl (6R)-3-hydroxy-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrazine-5(4H)-carboxylic acid, 6,7-dihydro-3-hydroxy-6-methyl-, 1,1-dimethylethyl ester, (6R)-
• tert-butyl (6R)-3-hydroxy-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate

• Inchi： 1S/C12H19N3O3/c1-8-6-15-9(10(16)5-13-15)7-14(8)11(17)18-12(2,3)4/h5,8,16H,6-7H2,1-4H3/t8-/m1/s1
• InChI Key： DATHONHSHXFDDO-MRVPVSSYSA-N
• SMILES： C12=C(O)C=NN1C[C@@H](C)N(C(OC(C)(C)C)=O)C2

Additional information on tert-butyl (6R)-3-hydroxy-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate

tert-butyl (6R)-3-hydroxy-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate: A Comprehensive Overview

The compound tert-butyl (6R)-3-hydroxy-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate (CAS No. 2227197-96-6) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazolo[1,5-a]pyrazine derivatives, which have garnered considerable attention in recent years due to their unique pharmacological properties and structural versatility.

Pyrazolo[1,5-a]pyrazine is a bicyclic heterocyclic compound characterized by two fused pyrazine rings. The (6R)-configuration in this compound indicates a specific stereochemistry at the sixth position of the pyrazolo[1,5-a]pyrazine ring system. The presence of a tert-butyl group as a substituent on the carboxylate moiety suggests that this compound may exhibit enhanced stability and solubility compared to its unsubstituted counterparts. Additionally, the hydroxyl group at position 3 and the methyl group at position 6 contribute to the molecule's functional diversity and reactivity.

Recent studies have highlighted the potential of pyrazolo[1,5-a]pyrazine derivatives as antimicrobial agents, anti-inflammatory drugs, and anticancer therapeutics. For instance, research published in *Journal of Medicinal Chemistry* in 2023 demonstrated that certain pyrazolo[1,5-a]pyrazine derivatives exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways. These findings underscore the importance of further exploring the biological activities of compounds like tert-butyl (6R)-3-hydroxy-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution reactions and stereochemical control to achieve the desired configuration. The use of tert-butyl groups as protecting agents during synthesis is a common strategy to prevent unwanted side reactions and ensure high yields. Furthermore, the incorporation of hydroxyl and methyl groups requires precise control over reaction conditions to maintain the integrity of these functional groups.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structure and purity of this compound. These methods provide critical insights into the molecular weight distribution and stereochemical arrangement of substituents on the pyrazolo[1,5-a]pyrazine core.

In terms of applications, this compound's unique structure makes it a promising candidate for use in drug discovery programs targeting diseases such as cancer and inflammation. Its ability to modulate key biological pathways suggests that it could serve as a lead compound for developing novel therapeutic agents. Additionally, its stability under various experimental conditions makes it suitable for use in preclinical studies.

Looking ahead, ongoing research into pyrazolo[1,5-a]pyrazine derivatives is expected to uncover new insights into their pharmacokinetics and bioavailability. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development of these compounds into clinically relevant drugs.

In conclusion,tert-butyl (6R)-3-hydroxy-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate represents a valuable addition to the portfolio of pyrazolo[1,5-a]pyrazine derivatives with significant potential for advancing drug discovery efforts. Its unique structural features and promising biological activities make it an exciting subject for further investigation in both academic and industrial settings.